Cas no 2191212-88-9 (1-(3-fluoro-4-methoxybenzoyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine)

• Product Name: 1-(3-fluoro-4-methoxybenzoyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine
• CAS No: 2191212-88-9
• MF: C₁₅H₁₆FN₃O₃S
• MW: 337.369245529175
• CID: 5961954
• PubChem ID: 131703420
• Update Time: 2025-11-01

1-(3-fluoro-4-methoxybenzoyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-methoxybenzoyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine
• F6574-0798
• AKOS040705708
• (4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)(3-fluoro-4-methoxyphenyl)methanone
• 2191212-88-9
• (3-fluoro-4-methoxyphenyl)-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl]methanone

• Inchi： 1S/C15H16FN3O3S/c1-21-13-3-2-10(8-12(13)16)14(20)19-6-4-11(5-7-19)22-15-18-17-9-23-15/h2-3,8-9,11H,4-7H2,1H3
• InChI Key： RYCOBKZSBVDCSI-UHFFFAOYSA-N
• SMILES： S1C=NN=C1OC1CCN(C(C2C=CC(=C(C=2)F)OC)=O)CC1

Computed Properties

• Exact Mass: 337.08964072g/mol
• Monoisotopic Mass: 337.08964072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.8Ų

Additional information on 1-(3-fluoro-4-methoxybenzoyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine

Research Briefing on 1-(3-fluoro-4-methoxybenzoyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine (CAS: 2191212-88-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 1-(3-fluoro-4-methoxybenzoyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine (CAS: 2191212-88-9) as a promising therapeutic agent. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in targeting specific biological pathways. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

The synthesis of 1-(3-fluoro-4-methoxybenzoyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine involves a multi-step process that ensures high purity and yield. Recent studies have optimized the synthetic route, incorporating novel catalysts and reaction conditions to enhance efficiency. The compound's structural integrity has been confirmed through advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its suitability for further biological evaluation.

Mechanistic studies have revealed that 1-(3-fluoro-4-methoxybenzoyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine exhibits selective inhibition of key enzymes involved in inflammatory and proliferative pathways. In vitro assays demonstrate its potent activity against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer therapies.

Preclinical evaluations have further elucidated the compound's pharmacokinetic and pharmacodynamic properties. Animal models have shown favorable bioavailability and tissue distribution, with minimal off-target effects. Additionally, toxicity studies indicate a promising safety profile, supporting its advancement to clinical trials. Researchers are particularly interested in its potential to overcome drug resistance mechanisms observed in current therapeutic regimens.

In conclusion, 1-(3-fluoro-4-methoxybenzoyl)-4-(1,3,4-thiadiazol-2-yloxy)piperidine represents a significant breakthrough in medicinal chemistry. Its unique structural attributes, combined with its potent biological activity and favorable safety profile, position it as a promising candidate for further development. Ongoing research aims to explore its therapeutic applications in greater depth, with the ultimate goal of translating these findings into clinical benefits for patients.